N-(furan-2-ylmethyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12N4O3S/c19-12(16-8-11-4-2-6-20-11)9-22-14-18-17-13(21-14)10-3-1-5-15-7-10/h1-7H,8-9H2,(H,16,19)
• InChI Key: YZDIIGRQHCBXDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN=C(O2)SCC(=O)NCC3=CC=CO3
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol

Description

N-(furan-2-ylmethyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

Synthetic Approaches

Compounds related to N-(furan-2-ylmethyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide are synthesized through various methods, including reactions of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on specific precursor compounds. These synthetic routes involve cyclization reactions under acidic and basic conditions to yield derivatives with potential biological activities (El-Essawy & Rady, 2011).

Characterization Techniques

The characterization of these compounds is typically carried out using various spectroscopic and analytical methods, providing insights into their structural and chemical properties. These techniques include IR, EI-MS, 1H NMR, and 13C-NMR, assisting in the structural elucidation of the synthesized molecules.

Biological Activities

Anticancer Activity

Certain derivatives have been tested for their anticancer properties, showing potent and selective cytotoxic effects against leukemia cell lines. This highlights the potential of these compounds in developing new anticancer therapies (Horishny, Arshad, & Matiychuk, 2021).

Antiexudative Activity

The antiexudative properties of some pyrolin derivatives, including those related to the compound , have been investigated, revealing significant effects in reducing exudation, which could be beneficial in treating inflammatory conditions (Chalenko et al., 2019).

Antimicrobial and Antitubercular Activities

Novel derivatives have shown promising antimicrobial and antitubercular activities, indicating their potential in combating microbial infections and tuberculosis (Patel et al., 2013).

Antianxiety Activity

Studies on certain pyridine derivatives synthesized from key intermediates have shown good antianxiety activity, comparable to standard drugs like diazepam. This suggests their potential use in treating anxiety disorders (Amr et al., 2008).